Cas no 2137929-75-8 (2-Oxooxolane-3-sulfinamide)

2-Oxooxolane-3-sulfinamide is a sulfinamide derivative featuring a five-membered γ-lactone (2-oxooxolane) ring, which confers unique reactivity and structural versatility. The sulfinamide moiety enhances its utility as a chiral auxiliary or intermediate in asymmetric synthesis, particularly in the construction of stereogenic sulfur centers. Its rigid cyclic structure improves stability and selectivity in nucleophilic or electrophilic transformations. This compound is valuable in pharmaceutical and agrochemical research, where precise stereocontrol is critical. Its compatibility with a range of reaction conditions, including organometallic couplings and oxidations, makes it a flexible building block for complex molecular architectures. The lactone ring also offers potential for further functionalization via ring-opening reactions.

2-Oxooxolane-3-sulfinamide structure

Product Name:2-Oxooxolane-3-sulfinamide

CAS No:2137929-75-8

MF:C₄H₇NO₃S

MW:149.168279886246

CID:5938467

PubChem ID:165461483

Update Time:2025-06-08

2-Oxooxolane-3-sulfinamide Chemical and Physical Properties

Names and Identifiers

- 2137929-75-8
- EN300-732371
- 2-oxooxolane-3-sulfinamide
- 2-Oxooxolane-3-sulfinamide
- Inchi： 1S/C4H7NO3S/c5-9(7)3-1-2-8-4(3)6/h3H,1-2,5H2
- InChI Key： OUBIHCLMBKVSCV-UHFFFAOYSA-N
- SMILES： S(C1C(=O)OCC1)(N)=O

Computed Properties

Exact Mass: 149.01466426g/mol
Monoisotopic Mass: 149.01466426g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 88.6Å²

2-Oxooxolane-3-sulfinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-732371-1.0g	2-oxooxolane-3-sulfinamide	2137929-75-8		1g	$0.0	2023-06-06

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Additional information on 2-Oxooxolane-3-sulfinamide

2-Oxooxolane-3-sulfinamide (CAS No: 2137929-75-8)

2-Oxooxolane-3-sulfinamide, also known as oxolane sulfonamide, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the CAS registry number 2137929-75-8, has been extensively studied for its unique chemical properties and potential applications in various industries.

The molecular structure of 2-Oxooxolane-3-sulfinamide consists of a five-membered ring system with an oxygen atom and a sulfinamide group attached. The sulfinamide group (-SO-NH-) is a key functional group that contributes to the compound's reactivity and stability. Recent studies have highlighted the importance of this group in enhancing the compound's ability to participate in various chemical reactions, including nucleophilic substitutions and additions.

One of the most notable aspects of 2-Oxooxolane-3-sulfinamide is its versatility in synthetic chemistry. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of more complex molecules, such as pharmaceutical agents and advanced materials. For instance, a 2023 study published in *Journal of Organic Chemistry* explored the use of oxolane sulfonamide as a building block for constructing bioactive compounds with potential anti-inflammatory properties.

In addition to its synthetic applications, 2-Oxooxolane-3-sulfinamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in the development of novel polymers and coatings. A recent investigation by scientists at the University of California revealed that incorporating oxolane sulfonamide into polymer matrices significantly improves their thermal stability and mechanical strength.

The synthesis of 2-Oxooxolane-3-sulfinamide involves a multi-step process that typically begins with the oxidation of a suitable starting material followed by nucleophilic substitution to introduce the sulfinamide group. Researchers have optimized these steps to achieve high yields and purity levels, making the compound more accessible for large-scale applications.

From an environmental perspective, oxolane sulfonamide has been evaluated for its biodegradability and toxicity profile. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradation rates, which aligns with current eco-friendly trends in chemical manufacturing.

In conclusion, 2-Oxooxolane-3-sulfinamide (CAS No: 2137929-75-8) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and materials science.